Cas no 588676-61-3 (Methyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate)

Methyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate is a specialized heterocyclic compound featuring both isothiocyanate and ester functional groups. Its unique structure, incorporating a thiophene core with dimethyl substitution, enhances reactivity and selectivity in organic synthesis. The isothiocyanate group enables efficient participation in cycloaddition and nucleophilic addition reactions, making it valuable for constructing sulfur-containing heterocycles. The methyl ester moiety further improves solubility and facilitates downstream modifications. This compound is particularly useful in medicinal chemistry and agrochemical research, where its stability and functional group compatibility support the development of bioactive molecules. High purity and well-defined reactivity make it a reliable intermediate for advanced synthetic applications.

Methyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate structure

588676-61-3 structure

Product Name:Methyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate

CAS No:588676-61-3

MF:C₉H₉NO₂S₂

MW:227.30325961113

MDL:MFCD03943783

CID:1020869

PubChem ID:3459267

Update Time:2025-05-21

Methyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 3-Thiophenecarboxylicacid,2-isothiocyanato-4,5-dimethyl-,methylester(9CI)
- Methyl 2-isothiocyanato-4,5-dimethylthiophene-3-carboxylate
- SCHEMBL3641033
- 588676-61-3
- EN300-01272
- BBL016950
- YYQIQCGIUXTUIR-UHFFFAOYSA-N
- VS-05715
- MFCD03943783
- AKOS000122536
- STK437199
- Methyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate
- MDL： MFCD03943783
- Inchi： 1S/C9H9NO2S2/c1-5-6(2)14-8(10-4-13)7(5)9(11)12-3/h1-3H3
- InChI Key： YYQIQCGIUXTUIR-UHFFFAOYSA-N
- SMILES： S1C(=C(C(=O)OC)C(C)=C1C)N=C=S

Computed Properties

Exact Mass: 227.00747088g/mol
Monoisotopic Mass: 227.00747088g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 99Å²

Methyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate Pricemore >>

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abcr	AB380186-500 mg	Methyl 2-isothiocyanato-4,5-dimethylthiophene-3-carboxylate	588676-61-3		500MG	€313.80	2023-02-20
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